2-Methyl-5-(piperidin-4-ylmethyl)-1,3,4-oxadiazole

• Molecular Formula: C9H15N3O
• Molecular Weight: 181.23 g/mol
• IUPAC Name: 2-methyl-5-(piperidin-4-ylmethyl)-1,3,4-oxadiazole
• InChI: InChI=1S/C9H15N3O/c1-7-11-12-9(13-7)6-8-2-4-10-5-3-8/h8,10H,2-6H2,1H3
• InChI Key: QPBHKVUNFXUTBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(O1)CC2CCNCC2

Description

2-Methyl-5-(piperidin-4-ylmethyl)-1,3,4-oxadiazole is a heterocyclic compound that contains an oxadiazole ring fused with a piperidine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-5-(piperidin-4-ylmethyl)-1,3,4-oxadiazole typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of a hydrazide with an acyl chloride to form the oxadiazole ring. The piperidine moiety is then introduced through a nucleophilic substitution reaction.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to increase yield and reduce reaction times.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-5-(piperidin-4-ylmethyl)-1,3,4-oxadiazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: Nucleophilic and electrophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like alkyl halides and acyl chlorides are used under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can introduce various functional groups, leading to a wide range of derivatives.

Scientific Research Applications

2-Methyl-5-(piperidin-4-ylmethyl)-1,3,4-oxadiazole has several scientific research applications:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly as a scaffold for designing new pharmaceuticals.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-Methyl-5-(piperidin-4-ylmethyl)-1,3,4-oxadiazole involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. This interaction can lead to various biological effects, such as inhibition of enzyme activity or alteration of signal transduction pathways.

Comparison with Similar Compounds

Similar Compounds

• 2-Methyl-5-(piperidin-4-ylmethyl)benzo[d]thiazole hydrochloride
• 5-Methyl-2-(piperidin-3-yl)benzo[d]oxazole hydrochloride
• 5-Methyl-2-(piperidin-3-yl)-1H-benzo[d]imidazole hydrochloride

Uniqueness

2-Methyl-5-(piperidin-4-ylmethyl)-1,3,4-oxadiazole is unique due to its specific structural features, which confer distinct chemical and biological properties. The presence of the oxadiazole ring and the piperidine moiety allows for versatile chemical modifications and potential interactions with various biological targets, making it a valuable compound for research and development.